Cas no 2172598-31-9 (4-(benzyloxy)butyl(4-chloro-3-methylphenyl)methylamine)

• Product Name: 4-(benzyloxy)butyl(4-chloro-3-methylphenyl)methylamine
• CAS No: 2172598-31-9
• MF: C₁₉H₂₄ClNO
• MW: 317.852964401245
• CID: 5835164
• PubChem ID: 165606878
• Update Time: 2025-05-24

4-(benzyloxy)butyl(4-chloro-3-methylphenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• 4-(benzyloxy)butyl(4-chloro-3-methylphenyl)methylamine
• 2172598-31-9
• [4-(benzyloxy)butyl][(4-chloro-3-methylphenyl)methyl]amine
• EN300-1283333

• Inchi： 1S/C19H24ClNO/c1-16-13-18(9-10-19(16)20)14-21-11-5-6-12-22-15-17-7-3-2-4-8-17/h2-4,7-10,13,21H,5-6,11-12,14-15H2,1H3
• InChI Key： VSZMGHYUZWZWGL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CNCCCCOCC1C=CC=CC=1

Computed Properties

• Exact Mass: 317.1546421g/mol
• Monoisotopic Mass: 317.1546421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(benzyloxy)butyl(4-chloro-3-methylphenyl)methylamine

4-(Benzyloxy)Butyl(4-Chloro-3-Methylphenyl)Methylamine: A Comprehensive Overview

The compound with CAS No 2172598-31-9, commonly referred to as 4-(benzyloxy)butyl(4-chloro-3-methylphenyl)methylamine, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzyloxy group attached to a butyl chain and a methylamine moiety linked to a substituted phenyl ring. The phenyl ring itself carries a chlorine atom at the para position and a methyl group at the meta position, contributing to its distinct chemical properties.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and therapeutic agents. For instance, the benzyloxy group is known to enhance solubility and stability in certain solvents, making it ideal for use in drug delivery systems. Additionally, the presence of the methylamine group introduces basicity, which can be leveraged in various chemical reactions, such as nucleophilic substitutions or as a catalyst in organic synthesis.

One of the most promising applications of 4-(benzyloxy)butyl(4-chloro-3-methylphenyl)methylamine lies in its potential as an intermediate in the synthesis of bioactive compounds. Researchers have explored its role in constructing heterocyclic frameworks, which are fundamental components of many pharmaceuticals. The substitution pattern on the phenyl ring—specifically the chlorine and methyl groups—plays a crucial role in directing these reactions and ensuring high yields.

Moreover, the compound's structure allows for easy functionalization, enabling chemists to tailor its properties for specific applications. For example, the butyl chain can be modified to introduce additional functionality or adjust physical properties such as melting point or viscosity. This flexibility makes it a valuable building block in organic synthesis.

From an environmental standpoint, there has been growing interest in understanding the degradation pathways of such compounds. Studies have shown that under certain conditions, 4-(benzyloxy)butyl(4-chloro-3-methylphenyl)methylamine undergoes hydrolysis, releasing less complex byproducts that are more readily biodegradable. This knowledge is critical for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, 4-(benzyloxy)butyl(4-chloro-3-methylphenyl)methylamine (CAS No 2172598-31-9) is a versatile compound with a wide range of potential applications. Its unique structure and functional groups make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new insights into its properties and uses, this compound is poised to play an even greater role in advancing technological and medical innovations.